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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066 Get Quote

This guide provides a comprehensive overview of the safety information for 1-Chloroethanol,
intended for researchers, scientists, and professionals in drug development. The information is

compiled from various safety data sheets and scientific resources.

Core Safety and Hazard Information
1-Chloroethanol is a halogenated alcohol with the chemical formula C₂H₅ClO.[1][2] It is

essential to handle this chemical with extreme caution due to its potential health hazards. It is

classified as a toxic substance.[3]

GHS Hazard Statements
While a specific, universally adopted GHS classification for 1-Chloroethanol is not consistently

available across all sources, related compounds and available data suggest the following

hazards are likely. Note that many safety data sheets refer to the more common isomer, 2-

Chloroethanol, which is classified as highly toxic and flammable.[4][5]

Acute Toxicity: Fatal if swallowed, in contact with skin, or if inhaled.[5]

Skin Corrosion/Irritation: May cause skin irritation.

Eye Damage/Irritation: Causes serious eye damage.

Flammability: Flammable liquid and vapor.[4]
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Quantitative Data
The following tables summarize the key quantitative data for 1-Chloroethanol. Note that some

values are predicted.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₂H₅ClO [1][2]

Molecular Weight 80.51 g/mol [1][2][6]

CAS Number 594-01-4 [1][2][7]

Appearance Colorless liquid [3]

Boiling Point 101.6 ± 23.0 °C (Predicted) [1][8]

Density 1.136 ± 0.06 g/cm³ (Predicted) [1][8]

pKa 12.06 ± 0.20 (Predicted) [1][8]

LogP 0.56350 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Toxicity Data
Detailed toxicological data for 1-Chloroethanol is limited. The data for the closely related

isomer, 2-Chloroethanol, is often cited and is provided here for context, clearly marked as such.
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Parameter Value Species Route Notes

LD50 (2-

Chloroethanol)
89 mg/kg Rat Oral [9]

LD50 (2-

Chloroethanol)
~416 mg/kg Rat (female) Dermal [10]

LD50 (2-

Chloroethanol)
260 mg/kg Guinea Pig Dermal [10]

Exposure Limits
Exposure limits are typically established for more common chemicals. For the isomer 2-

Chloroethanol, the following limits have been set:

Organization Limit Notes

OSHA (PEL) 5 ppm (16 mg/m³)
8-hour time-weighted average

(TWA) for skin

NIOSH (REL) 1 ppm (3 mg/m³) Ceiling limit for skin

ACGIH (TLV) 1 ppm (3.3 mg/m³) Ceiling limit for skin

Experimental Protocols
Detailed experimental protocols for the safety testing of 1-Chloroethanol are not readily

available in the public domain. However, a general approach for assessing the acute dermal

toxicity of a substance like 1-Chloroethanol, based on standard OECD guidelines, is outlined

below.

General Protocol for Acute Dermal Toxicity Study
(Adapted from OECD 402)

Objective: To determine the acute toxicity of 1-Chloroethanol when applied to the skin.
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Test Animals: Healthy, young adult rats (e.g., Sprague-Dawley), typically 8-12 weeks old.

Both sexes are used.

Preparation: Approximately 24 hours before the test, the fur is removed from the dorsal area

of the trunk of the test animals.

Dose Administration:

The test substance is applied uniformly over an area that is approximately 10% of the total

body surface area.

A range of doses is used to determine the LD50 value.

The substance is held in contact with the skin with a porous gauze dressing and non-

irritating tape for a 24-hour exposure period.

Observation:

Animals are observed for mortality, and signs of toxicity (e.g., changes in skin and fur,

eyes, and mucous membranes, and also respiratory, circulatory, autonomic and central

nervous systems, and somatomotor activity and behavior pattern) at least once a day for

14 days.

Body weights are recorded weekly.

At the end of the study, all animals are subjected to gross necropsy.

Data Analysis: The LD50 is calculated using a standard statistical method (e.g., probit

analysis).

Visualizations
Logical Relationship: First Aid for 1-Chloroethanol
Exposure
The following diagram illustrates the immediate first aid procedures to be followed in case of

exposure to 1-Chloroethanol.
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Exposure to 1-Chloroethanol

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water for 15 mins Rinse Mouth

Give Artificial Respiration if not breathing

Seek Immediate Medical Attention

Wash Skin with Soap and Water

Seek Medical Attention

Seek Immediate Medical Attention Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for 1-Chloroethanol Exposure

Experimental Workflow: Handling a Chemical Spill
This diagram outlines a standard workflow for responding to a spill of 1-Chloroethanol.
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1-Chloroethanol Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material
(e.g., sand, earth)

Collect Absorbed Material into a
Closed, Labeled Container

Decontaminate Spill Area

Dispose of Waste as Hazardous

Report the Incident

Click to download full resolution via product page

Workflow for 1-Chloroethanol Spill Response
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Signaling Pathway: General Cytotoxicity of Halogenated
Hydrocarbons
While a specific signaling pathway for 1-Chloroethanol-induced toxicity is not well-

documented, halogenated hydrocarbons, in general, can induce cytotoxicity through

mechanisms like oxidative stress and covalent binding to cellular macromolecules. The

diagram below illustrates a generalized pathway.
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Cellular Environment

Cellular Targets

Cellular Effects

1-Chloroethanol

Metabolic Activation
(e.g., by Cytochrome P450)

Reactive Metabolites
(e.g., Chloroacetaldehyde)

Covalent Binding

Oxidative Stress
(ROS Generation)DNA

DNA Damage &
Adducts

Proteins

Protein Dysfunction

Lipids

Lipid Peroxidation

Apoptosis / Necrosis
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Generalized Cytotoxicity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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